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Compound of Interest

Compound Name: 4,6-Dimethyloctan-1-ol

CAS No.: 66719-33-3

Cat. No.: B12647630

Get Quote

Executive Summary
4,6-Dimethyloctan-1-ol (CAS 66719-33-3) is a critical branched-chain fatty alcohol often

implicated as a pheromone component in various insect species (e.g., Hodotermopsis

sjoestedti) and a valuable chiral building block in fragrance chemistry. The synthesis of this

molecule presents a specific stereochemical challenge: the control of two remote chiral centers

at positions C4 and C6.[1]

This Application Note details a robust, modular protocol for the synthesis of (4R, 6R)-4,6-
dimethyloctan-1-ol. We utilize an iterative Evans auxiliary alkylation strategy to establish

absolute stereocontrol, followed by a Grignard-based chain extension. This modular approach

allows researchers to access any of the four possible stereoisomers by simply selecting the

appropriate enantiomer of the oxazolidinone auxiliary.[1]

Retrosynthetic Analysis & Strategy
The synthesis is designed around the "Iterative Homologation" principle.[1] We deconstruct the

target molecule into three key components:
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The Tail (C6-C8): Derived from a propionate unit.[1]

The Core (C4-C5): Derived from a second propionate unit.[1]

The Head (C1-C3): Derived from a C2 chain extension (Ethylene Oxide).[1]

Pathway Visualization[1][2]

Target: (4R,6R)-4,6-Dimethyloctan-1-ol
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Figure 1: Retrosynthetic logic flow for the construction of the 4,6-dimethyl backbone.

Detailed Experimental Protocols
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Phase 1: Synthesis of the C6 Stereocenter
Objective: Synthesis of (R)-1-iodo-2-methylbutane. Mechanism: Diastereoselective alkylation of

(S)-Evans imide establishes the first methyl group.

Step 1.1: Acylation of Auxiliary
Reagents: (S)-4-benzyl-2-oxazolidinone (1.0 eq), n-BuLi (1.1 eq), Propionyl chloride (1.2 eq).

Protocol:

Dissolve (S)-4-benzyl-2-oxazolidinone in anhydrous THF at -78°C.

Add n-BuLi dropwise over 30 mins. Stir for 15 mins.

Add Propionyl chloride dropwise.[1]

Warm to 0°C over 1 hour. Quench with sat. NH4Cl.[1]

Checkpoint: Verify formation of N-propionyl oxazolidinone by TLC (Rf ~0.4 in 3:1

Hex/EtOAc).

Step 1.2: Asymmetric Alkylation (C6 Installation)
Reagents:N-Propionyl auxiliary (1.0 eq), NaHMDS (1.1 eq), Ethyl Iodide (5.0 eq).

Protocol:

Cool solution of N-propionyl auxiliary in THF to -78°C.

Add NaHMDS dropwise to form the (Z)-enolate.[1] Stir 45 mins.

Add Ethyl Iodide (excess ensures complete reaction).

Stir at -78°C for 4 hours, then warm to -20°C overnight.

Stereocontrol: The bulky benzyl group blocks the Re face, forcing the electrophile to attack

from the Si face, yielding the (R)-configuration at the alpha position.[1]
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Step 1.3: Reductive Cleavage & Iodination
Reagents: LiBH4 (3.0 eq), MeOH (1.5 eq), Ether; then I2, PPh3, Imidazole.

Protocol:

Treat the alkylated product with LiBH4 in Ether/MeOH at 0°C to cleave the auxiliary and

yield (R)-2-methylbutan-1-ol.

Purification: Flash chromatography.[1] Recover the chiral auxiliary for reuse.

Convert alcohol to iodide using Appel conditions (I2/PPh3/Imidazole in CH2Cl2).[1]

Yield: Expect ~85% over 2 steps.

Product:(R)-1-iodo-2-methylbutane (Fragment C).

Phase 2: Assembly of the C4-C8 Backbone
Objective: Coupling Fragment C to establish the C4 stereocenter.

Step 2.1: Second Evans Alkylation
Reagents:N-Propionyl auxiliary (1.0 eq), NaHMDS (1.1 eq), (R)-1-iodo-2-methylbutane (from

Phase 1, 1.5 eq).

Protocol:

Generate the enolate of the N-propionyl auxiliary (same as Step 1.[1]2) at -78°C.[2]

Add (R)-1-iodo-2-methylbutane slowly.

Note: Alkylation with secondary/branched electrophiles is slower.[1] Maintain -78°C for 6

hours, then -40°C for 24 hours.

Quench and purify.[1]

Result: The new methyl group at C2 (relative to carbonyl) is established as (R).[1] The

chain now contains both (R)-methyl groups.
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Step 2.2: Cleavage to Alcohol and Iodination
Protocol: Repeat the LiBH4 reduction and Appel iodination as in Step 1.3.

Product:(2R, 4R)-1-iodo-2,4-dimethylhexane.

Data Validation: 13C NMR should show distinct methyl signals and correct chain integration.

Phase 3: Chain Extension to Target
Objective: Extension by 2 carbons to convert the C6-iodide into the C8-alcohol.

Step 3.1: Grignard Formation & Epoxide Opening
Reagents: Mg turnings (1.5 eq), (2R, 4R)-1-iodo-2,4-dimethylhexane (1.0 eq), Ethylene

Oxide (excess), CuI (catalytic, 5 mol%).[3]

Protocol:

Activation: Flame-dry glassware under Ar. Activate Mg turnings with a crystal of I2.[1]

Add the iodide in anhydrous Ether dropwise to maintain gentle reflux. Stir 1h to form

Grignard.[1]

Cool to -30°C. Add CuI (catalyst for epoxide opening).

Bubble Ethylene Oxide gas (or add solution in THF) slowly.

Allow to warm to RT and stir 12h.

Quench: Careful addition of sat. NH4Cl.[1]

Step 3.2: Final Purification
Method: Distillation or Flash Chromatography (Hexane/EtOAc gradient).[1]

Target:(4R, 6R)-4,6-dimethyloctan-1-ol.

Quality Control & Data Specifications
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Expected Analytical Data
Parameter Specification Notes

Appearance Colorless Oil Viscous liquid

GC Purity > 98.0% DB-5 Column, FID Detector

1H NMR δ 3.65 (t, 2H, -CH2OH)
Diagnostic triplet for primary

alcohol

13C NMR 8 distinct carbon signals
Verify methyl shifts (~19-20

ppm)

Optical Rotation Specific to isomer
Compare with literature [1] for

(4R,6R)

Critical Process Parameters (CPPs)
Temperature Control: The Evans alkylation must be kept at -78°C during enolate formation to

prevent racemization.[1]

Anhydrous Conditions: Grignard formation is strictly water-intolerant. Use Karl Fischer

titration to ensure solvent water content < 50 ppm.[1]

Iodide Stability: Primary iodides can degrade; store over copper wire in the dark if not used

immediately.[1]

Safety & Handling
Ethylene Oxide: Extremely flammable, carcinogenic, and mutagenic.[1] Handle only in a

well-ventilated fume hood with appropriate scrubbing. Use a solution form if possible to

minimize gas handling risks.

NaHMDS: Pyrophoric in high concentrations; moisture sensitive.[1]

Waste Disposal: Segregate halogenated waste (iodides) from non-halogenated solvents.[1]
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Disclaimer: This protocol is for research purposes only. Users must perform their own risk

assessment prior to execution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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